Cas no 1366131-48-7 (4-(4-Bromo-3-methylphenyl)morpholine)
4-(4-Bromo-3-methylphenyl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-bromo-3-methylphenyl)morpholine
- 4-(4-Bromo-3-methylphenyl)morpholine
-
- Inchi: 1S/C11H14BrNO/c1-9-8-10(2-3-11(9)12)13-4-6-14-7-5-13/h2-3,8H,4-7H2,1H3
- InChI Key: VYOUNZXSEMFEBK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C)N1CCOCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 182
- Topological Polar Surface Area: 12.5
4-(4-Bromo-3-methylphenyl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1289106-5g |
4-(4-bromo-3-methylphenyl)morpholine |
1366131-48-7 | 97% | 5g |
$1500 | 2023-09-03 | |
| Enamine | EN300-7447859-0.05g |
4-(4-bromo-3-methylphenyl)morpholine |
1366131-48-7 | 95.0% | 0.05g |
$76.0 | 2025-02-20 | |
| Enamine | EN300-7447859-0.1g |
4-(4-bromo-3-methylphenyl)morpholine |
1366131-48-7 | 95.0% | 0.1g |
$113.0 | 2025-02-20 | |
| Enamine | EN300-7447859-0.25g |
4-(4-bromo-3-methylphenyl)morpholine |
1366131-48-7 | 95.0% | 0.25g |
$162.0 | 2025-02-20 | |
| Enamine | EN300-7447859-0.5g |
4-(4-bromo-3-methylphenyl)morpholine |
1366131-48-7 | 95.0% | 0.5g |
$310.0 | 2025-02-20 | |
| Enamine | EN300-7447859-1.0g |
4-(4-bromo-3-methylphenyl)morpholine |
1366131-48-7 | 95.0% | 1.0g |
$414.0 | 2025-02-20 | |
| Enamine | EN300-7447859-2.5g |
4-(4-bromo-3-methylphenyl)morpholine |
1366131-48-7 | 95.0% | 2.5g |
$810.0 | 2025-02-20 | |
| Enamine | EN300-7447859-5.0g |
4-(4-bromo-3-methylphenyl)morpholine |
1366131-48-7 | 95.0% | 5.0g |
$1199.0 | 2025-02-20 | |
| Enamine | EN300-7447859-10.0g |
4-(4-bromo-3-methylphenyl)morpholine |
1366131-48-7 | 95.0% | 10.0g |
$1778.0 | 2025-02-20 | |
| Aaron | AR01R4HY-50mg |
4-(4-Bromo-3-methylphenyl)morpholine |
1366131-48-7 | 95% | 50mg |
$130.00 | 2023-12-16 |
4-(4-Bromo-3-methylphenyl)morpholine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-(4-Bromo-3-methylphenyl)morpholine
Professional Introduction to Compound with CAS No. 1366131-48-7 and Product Name: 4-(4-Bromo-3-methylphenyl)morpholine
The compound with the CAS number 1366131-48-7 and the product name 4-(4-Bromo-3-methylphenyl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a bromine substituent at the para position and a methyl group at the meta position on the phenyl ring, combined with the morpholine moiety, contributes to its distinct reactivity and binding affinity, making it a valuable scaffold for designing novel therapeutic agents.
In recent years, there has been a growing interest in morpholine derivatives as pharmacophores due to their ability to modulate various biological pathways. The compound 4-(4-Bromo-3-methylphenyl)morpholine is no exception, as it exhibits promising characteristics that make it suitable for further investigation. The bromine atom at the 4-position of the phenyl ring enhances its electrophilicity, facilitating nucleophilic substitution reactions that can be exploited in synthetic chemistry. Meanwhile, the methyl group at the 3-position introduces steric hindrance, which can influence the compound's solubility and metabolic stability.
One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The morpholine ring is known for its ability to interact with biological targets such as enzymes and receptors, often leading to therapeutic effects. By incorporating this motif into a phenyl ring substituted with bromine and methyl groups, researchers have created a molecule that balances lipophilicity and polarizability, which are critical factors for drug-like properties. This balance is essential for ensuring adequate absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.
Recent studies have highlighted the importance of 4-(4-Bromo-3-methylphenyl)morpholine in the context of drug discovery. For instance, researchers have explored its interactions with various enzymes and receptors relevant to neurological disorders. The compound's ability to bind to specific targets has been demonstrated through both computational modeling and experimental validation. These findings suggest that it may serve as a starting point for developing treatments for conditions such as depression, anxiety, and neurodegenerative diseases.
The synthesis of 4-(4-Bromo-3-methylphenyl)morpholine involves several key steps that highlight its complexity and the sophistication of modern organic chemistry techniques. The bromination of 3-methylphenol followed by morpholine ring formation represents a classic strategy in medicinal chemistry. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These methods often include palladium-catalyzed cross-coupling reactions, which allow for precise functionalization of aromatic rings.
From an industrial perspective, the production of 4-(4-Bromo-3-methylphenyl)morpholine on an scales presents both challenges and opportunities. Scaling up synthetic routes requires careful optimization to ensure cost-effectiveness and environmental sustainability. Recent innovations in green chemistry have provided new tools for addressing these challenges, such as catalytic processes that minimize waste and energy consumption. These advancements are crucial for making drug development more efficient and environmentally friendly.
The pharmacological profile of 4-(4-Bromo-3-methylphenyl)morpholine has been extensively studied in preclinical models. Initial findings indicate that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic activity. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. This includes evaluating its interactions with other biological targets and exploring possible side effects. Such studies are essential for determining whether this compound can progress to clinical trials.
The role of computational chemistry in understanding 4-(4-Bromo-3-methylphenyl)morpholine cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. These predictions can guide experimental design and help identify optimal modifications for improving potency and selectivity. By integrating computational methods with traditional wet-lab approaches, scientists can accelerate the drug discovery process significantly.
Future directions for research on 4-(4-Bromo-3-methylphenyl)morpholine include exploring its derivatives to enhance its pharmacological properties. By systematically modifying different parts of its structure, researchers aim to develop analogs with improved efficacy and reduced side effects. This approach leverages the flexibility of morpholine derivatives while maintaining their core pharmacophoric features.
The broader impact of compounds like 4-(4-Bromo-3-methylphenyl)morpholine extends beyond individual drug development projects. They contribute to our fundamental understanding of how chemical structures influence biological activity, providing insights that can be applied across multiple therapeutic areas. This knowledge is invaluable for training new generations of pharmaceutical scientists who will tackle future challenges in medicine.
In conclusion,4-(4-Bromo-3-methylphenyl)morpholine (CAS No. 1366131-48-7) represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features make it a versatile scaffold for designing novel therapeutic agents, while recent studies highlight its potential applications in treating various diseases。 As research continues,this compound is likely to play an increasingly important role in advancing drug discovery efforts worldwide。
1366131-48-7 (4-(4-Bromo-3-methylphenyl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)